Cas no 1135272-09-1 (N4-benzyl-N2-methylquinazoline-2,4-diamine hydrochloride)

• Product Name: N4-benzyl-N2-methylquinazoline-2,4-diamine hydrochloride
• CAS No: 1135272-09-1
• MF: C₁₆H₁₇ClN₄
• MW: 300.785981893539
• CID: 4572421
• Update Time: 2025-05-25

N4-benzyl-N2-methylquinazoline-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N4-benzyl-N2-methylquinazoline-2,4-diamine hydrochloride

• Inchi： 1S/C16H16N4.ClH/c1-17-16-19-14-10-6-5-9-13(14)15(20-16)18-11-12-7-3-2-4-8-12;/h2-10H,11H2,1H3,(H2,17,18,19,20);1H
• InChI Key： NPXRSTWBGPOXKP-UHFFFAOYSA-N
• SMILES： N(C1=NC(NC)=NC2C=CC=CC1=2)CC1C=CC=CC=1.Cl

Additional information on N4-benzyl-N2-methylquinazoline-2,4-diamine hydrochloride

Comprehensive Overview of N4-benzyl-N2-methylquinazoline-2,4-diamine hydrochloride (CAS No. 1135272-09-1)

N4-benzyl-N2-methylquinazoline-2,4-diamine hydrochloride (CAS No. 1135272-09-1) is a chemically synthesized compound belonging to the quinazoline derivative family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The benzyl and methyl substituents on the quinazoline core contribute to its distinct chemical behavior, making it a subject of interest for drug discovery and development.

In recent years, the demand for quinazoline derivatives has surged, driven by their role in targeting specific biological pathways. Researchers are particularly intrigued by the N4-benzyl-N2-methylquinazoline-2,4-diamine hydrochloride structure, as it exhibits promising interactions with enzymes and receptors involved in cellular regulation. This aligns with the growing trend of precision medicine and targeted therapy, which are hot topics in modern healthcare. Users searching for "quinazoline-based inhibitors" or "small molecule therapeutics" will find this compound highly relevant.

The hydrochloride salt form of N4-benzyl-N2-methylquinazoline-2,4-diamine enhances its solubility and stability, making it more suitable for experimental and formulation studies. This aspect is critical for researchers exploring drug delivery systems and bioavailability optimization, which are frequently searched terms in academic and industrial circles. Additionally, the compound's potential as a kinase inhibitor has sparked interest, given the rising focus on cancer research and signal transduction modulation.

From a synthetic chemistry perspective, CAS No. 1135272-09-1 represents a versatile intermediate for further functionalization. Its benzyl and methyl groups offer sites for chemical modifications, enabling the creation of analogs with tailored properties. This flexibility is invaluable for medicinal chemistry projects aiming to develop novel therapeutics. Searches related to "quinazoline synthesis" or "structure-activity relationship (SAR) studies" often highlight the importance of such compounds.

Beyond its pharmaceutical potential, N4-benzyl-N2-methylquinazoline-2,4-diamine hydrochloride is also studied for its physicochemical properties. Researchers investigating molecular docking, computational chemistry, or ADME profiling frequently encounter this compound. Its balanced lipophilicity and hydrogen-bonding capacity make it a candidate for in silico modeling and virtual screening campaigns, topics that are increasingly popular in AI-driven drug discovery.

In conclusion, N4-benzyl-N2-methylquinazoline-2,4-diamine hydrochloride (CAS No. 1135272-09-1) is a multifaceted compound with broad applicability in drug development and biochemical research. Its relevance to contemporary scientific inquiries, such as targeted therapy and computational drug design, ensures its continued prominence in the literature. For those exploring quinazoline derivatives or small molecule inhibitors, this compound offers a compelling case study in innovation and utility.